N-isopropyl-1'-[(1-isopropyl-1H-pyrazol-4-yl)methyl]-1,4'-bipiperidine-4-carboxamide

• IUPAC Name: N-propan-2-yl-1-[1-[(1-propan-2-ylpyrazol-4-yl)methyl]piperidin-4-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C21H37N5O/c1-16(2)23-21(27)19-5-11-25(12-6-19)20-7-9-24(10-8-20)14-18-13-22-26(15-18)17(3)4/h13,15-17,19-20H,5-12,14H2,1-4H3,(H,23,27)
• InChI Key: PULXEAIFHRZWDU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1CCN(CC1)C2CCN(CC2)CC3=CN(N=C3)C(C)C
• Molecular Formula: C21H37N5O
• Molecular Weight: 375.6 g/mol

Description

The compound “N-isopropyl-1’-[(1-isopropyl-1H-pyrazol-4-yl)methyl]-1,4’-bipiperidine-4-carboxamide” is a complex organic molecule. It contains several functional groups including an isopropyl group, a pyrazole ring, a piperidine ring, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazole and piperidine rings would give the molecule a certain degree of rigidity, while the isopropyl and carboxamide groups could potentially participate in various types of intermolecular interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, its mechanism of action would depend on the specific biological target it’s intended to interact with.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s a potential drug, future research might focus on optimizing its structure to enhance its efficacy and reduce any potential side effects.